Cas no 1806858-48-9 (3-Cyano-6-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1806858-48-9
• MF: C₈H₂F₅IN₂
• MW: 348.011371135712
• CID: 4874893
• Update Time: 2025-10-23

3-Cyano-6-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F5IN2/c9-6(10)5-4(8(11,12)13)1-3(2-15)7(14)16-5/h1,6H
• InChI Key： FKNGEEJYXYVODX-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=C(C(F)(F)F)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-6-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine

Research Brief on 3-Cyano-6-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine (CAS: 1806858-48-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated pyridine derivatives as key intermediates in drug discovery and development. Among these, 3-Cyano-6-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine (CAS: 1806858-48-9) has emerged as a compound of interest due to its unique structural and electronic properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, applications, and potential therapeutic implications.

The compound, characterized by its trifluoromethyl and difluoromethyl substituents, exhibits enhanced metabolic stability and lipophilicity, making it a valuable scaffold for the design of bioactive molecules. Recent studies have explored its utility in the synthesis of agrochemicals and pharmaceuticals, particularly in the development of kinase inhibitors and antiviral agents. The presence of the iodine atom at the 2-position further enables versatile cross-coupling reactions, facilitating the construction of complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 3-Cyano-6-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine via a palladium-catalyzed cyanation reaction, achieving high yields and excellent regioselectivity. The study also highlighted its application in the synthesis of novel pyridine-based inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. Preliminary in vitro assays revealed promising inhibitory activity against multiple cancer cell lines, underscoring its potential as a lead compound for oncology drug development.

In addition to its therapeutic applications, recent research has investigated the compound's role in agrochemical innovation. A 2024 report in Pest Management Science detailed its incorporation into next-generation herbicides, where its fluorinated pyridine core contributed to enhanced herbicidal activity and environmental persistence. Field trials demonstrated effective control of resistant weed species, positioning it as a candidate for sustainable crop protection solutions.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical and agricultural applications.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine (CAS: 1806858-48-9) represents a versatile and promising building block in chemical biology. Its dual utility in drug discovery and agrochemical development underscores its broad impact, while continued research will further elucidate its full potential. This brief serves as a timely update for professionals seeking to leverage its properties in their respective fields.